1,3-dimethyl-7-(prop-2-en-1-yl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Specification

• CAS No.: 377063-48-4
• Molecular Formula: C13H18N4O2S
• Molecular Weight: 294.38g/mol
• IUPAC Name: 1,3-dimethyl-7-prop-2-enyl-8-propylsulfanylpurine-2,6-dione
• Standard InChI: InChI=1S/C13H18N4O2S/c1-5-7-17-9-10(14-12(17)20-8-6-2)15(3)13(19)16(4)11(9)18/h5H,1,6-8H2,2-4H3
• Standard InChI Key: PGDLZOMMARIAMQ-UHFFFAOYSA-N
• SMILES: CCCSC1=NC2=C(N1CC=C)C(=O)N(C(=O)N2C)C
• Canonical SMILES: CCCSC1=NC2=C(N1CC=C)C(=O)N(C(=O)N2C)C

Introduction

Synthesis and Preparation

The synthesis of purine derivatives often involves multi-step reactions starting from simpler purine bases. For compounds like 1,3-dimethyl-7-(prop-2-en-1-yl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, synthesis might involve alkylation and sulfanylation reactions to introduce the prop-2-en-1-yl and propylsulfanyl groups, respectively.

Biological Activity

Purine derivatives can exhibit a wide range of biological activities, including acting as enzyme inhibitors, receptor agonists, or antagonists. The specific activity of 1,3-dimethyl-7-(prop-2-en-1-yl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione would depend on its structural modifications and interactions with biological targets.

Research Findings and Applications

While specific research findings on this compound are not available, purine derivatives are extensively studied for their potential therapeutic applications, including anti-inflammatory, anticancer, and antiviral activities. The presence of a prop-2-en-1-yl group could potentially enhance its interaction with certain biological targets, while the propylsulfanyl group might influence its pharmacokinetic properties.